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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973 Get Quote

SR-3029 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SR-3029, a potent

and selective casein kinase 1δ/1ε (CK1δ/ε) inhibitor.

Troubleshooting Guide & FAQs
This section addresses common issues and questions related to the solubility and use of SR-
3029 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is SR-3029 and what is its mechanism of action?

A1: SR-3029 is a potent and selective inhibitor of Casein Kinase 1 delta (CK1δ) and epsilon

(CK1ε), with IC50 values of 44 nM and 260 nM, respectively.[1][2][3] It functions as an ATP-

competitive inhibitor.[4] SR-3029 has been shown to inhibit the proliferation of melanoma and

breast cancer cell lines in vitro and suppress tumor growth in vivo.[3] Its primary mechanism of

action involves the inhibition of the Wnt/β-catenin signaling pathway.[4][5][6][7]

Q2: What are the basic chemical properties of SR-3029?

A2: The chemical formula for SR-3029 is C23H19F3N8O, and its molecular weight is 480.45

g/mol .[1][2][8]
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Q3: How should I store SR-3029?

A3: SR-3029 powder should be stored at +4°C.[3] While it is shipped at room temperature and

is stable for at least one month under these conditions, long-term storage should be at the

recommended temperature.[2]

Troubleshooting Common Solubility Issues

Q4: I am having trouble dissolving SR-3029 in DMSO. What could be the issue?

A4: Difficulty dissolving SR-3029 in DMSO is a common issue. The primary reason for this is

often the presence of moisture in the DMSO.[1][4] DMSO is hygroscopic, meaning it readily

absorbs moisture from the air. This absorbed water can significantly reduce the solubility of SR-
3029.

Solution:

Always use fresh, newly opened, anhydrous DMSO.

If you suspect your DMSO has absorbed moisture, use a fresh, sealed bottle.

Q5: My SR-3029 solution precipitated after being stored. How can I prevent this?

A5: Precipitation upon storage can occur, especially for working solutions prepared for in vivo

experiments. It is highly recommended to prepare these solutions freshly on the day of use.[4]

If you must store a stock solution in DMSO, ensure it is stored at -20°C or -80°C in small

aliquots to avoid repeated freeze-thaw cycles.

Q6: I observe precipitation or phase separation when preparing my in vivo formulation. What

should I do?

A6: If you notice precipitation or phase separation during the preparation of an in vivo

formulation, gentle heating and/or sonication can be used to aid in the dissolution of SR-3029.

[4] Ensure the final solution is clear and homogeneous before use.

Data Presentation: Solubility and Stock Solutions
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The following tables summarize the solubility of SR-3029 in various solvents and provide

guidelines for preparing stock solutions.

Table 1: Solubility of SR-3029

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

In Vitro

DMSO ≥ 30 - 47 mg/mL ≥ 62.44 - 97.82 mM

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1][4]

DMF 30 mg/mL 62.44 mM

Water Insoluble Insoluble

Ethanol Insoluble Insoluble

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL ≥ 4.33 mM
Results in a clear

solution.[4]

10% DMSO, 90%

Corn Oil
≥ 2.08 mg/mL ≥ 4.33 mM

Results in a clear

solution.[4]

CMC-Na ≥ 5 mg/mL ≥ 10.41 mM

Forms a

homogeneous

suspension.[2]

Table 2: Recommended Stock Solution Concentrations

Solvent Concentration Use Case

DMSO 10 mM - 66.6 mM In vitro experiments
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Experimental Protocols
Below are detailed methodologies for preparing SR-3029 solutions for both in vitro and in vivo

applications.

Protocol 1: Preparation of SR-3029 Stock Solution for In Vitro Use

Materials:

SR-3029 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Equilibrate the SR-3029 vial to room temperature before opening.

2. Weigh the desired amount of SR-3029 powder.

3. Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired

concentration (e.g., for a 10 mM solution, add 208.14 µL of DMSO to 1 mg of SR-3029).

4. Vortex or sonicate briefly until the powder is completely dissolved.

5. Store the stock solution at -20°C or -80°C in small aliquots.

Protocol 2: Preparation of SR-3029 Formulation for In Vivo Oral Administration (Clear Solution)

This protocol yields a clear solution.[4]

Materials:

SR-3029

DMSO

PEG300
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Tween-80

Saline (0.9% NaCl in ddH₂O)

Procedure (for 1 mL working solution):

1. Prepare a stock solution of SR-3029 in DMSO (e.g., 20.8 mg/mL).

2. Add 100 µL of the DMSO stock solution to 400 µL of PEG300.

3. Mix thoroughly until the solution is clear.

4. Add 50 µL of Tween-80 and mix until homogeneous.

5. Add 450 µL of saline to bring the final volume to 1 mL.

6. The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

7. Use the freshly prepared solution immediately for optimal results.[1][4]

Protocol 3: Preparation of SR-3029 Formulation for In Vivo Administration (Homogeneous

Suspension)

This protocol results in a homogeneous suspension.[2]

Materials:

SR-3029 powder

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in water)

Procedure (for 1 mL working solution with a final concentration of 5 mg/mL):

1. Weigh 5 mg of SR-3029 powder.

2. Add the powder to 1 mL of the CMC-Na solution.

3. Mix thoroughly (e.g., by vortexing or stirring) to obtain a homogeneous suspension.
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4. Use the freshly prepared suspension for administration.

Mandatory Visualizations
Signaling Pathway

The following diagram illustrates the inhibitory effect of SR-3029 on the Wnt/β-catenin signaling

pathway.
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Caption: SR-3029 inhibits CK1δ/ε, preventing the activation of the destruction complex and

leading to the stabilization and nuclear translocation of β-catenin, ultimately blocking target

gene transcription.

Experimental Workflow

The following diagram outlines a typical workflow for an in vitro cell-based assay using SR-
3029.
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Caption: A generalized workflow for in vitro experiments involving SR-3029 treatment of

cultured cells.

Troubleshooting Logic

This diagram provides a logical approach to troubleshooting SR-3029 solubility issues.
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Caption: A step-by-step guide to resolving common solubility problems encountered with SR-
3029.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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